Cas no 85737-57-1 (3-amino-5-(benzyloxy)-5-oxopentanoic acid)

• Product Name: 3-amino-5-(benzyloxy)-5-oxopentanoic acid
• CAS No: 85737-57-1
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 4244402
• Update Time: 2025-05-20

3-amino-5-(benzyloxy)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-amino-, mono(phenylmethyl) ester
• Pentanedioic acid, 3-amino-, 1-(phenylmethyl) ester
• 3-amino-5-(benzyloxy)-5-oxopentanoic acid

• Inchi： 1S/C12H15NO4/c13-10(6-11(14)15)7-12(16)17-8-9-4-2-1-3-5-9/h1-5,10H,6-8,13H2,(H,14,15)
• InChI Key： GSKOGCZWPLLWCH-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)CC(N)CC(O)=O

Additional information on 3-amino-5-(benzyloxy)-5-oxopentanoic acid

Professional Introduction to 3-amino-5-(benzyloxy)-5-oxopentanoic Acid (CAS No. 85737-57-1)

3-amino-5-(benzyloxy)-5-oxopentanoic acid, a compound with the chemical identifier CAS No. 85737-57-1, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and biological research. The presence of both amino and carboxylic acid functional groups, along with a benzyloxy substituent, makes it a versatile intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

The structural formula of 3-amino-5-(benzyloxy)-5-oxopentanoic acid consists of a five-carbon chain with an amide group at the third carbon, a benzyloxy group at the fifth carbon, and a carbonyl group at the same position. This configuration imparts unique reactivity and binding properties, making it an attractive candidate for various biochemical applications. The compound's solubility profile and stability under different conditions further enhance its utility in laboratory settings and industrial processes.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and metabolic diseases. The 3-amino-5-(benzyloxy)-5-oxopentanoic acid molecule has shown promise in preliminary studies as a potential scaffold for designing new therapeutic agents. Its ability to interact with specific enzymes and receptors has been explored in vitro, revealing its potential as an anti-inflammatory or analgesic agent.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. The benzyloxy group, for instance, can be readily removed or modified to introduce other functional groups, allowing chemists to tailor the properties of the resulting compounds. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of CAS No. 85737-57-1 with greater accuracy. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how this compound might exert its effects at the molecular level. These computational models have been validated through experimental studies, reinforcing the compound's potential as a lead molecule for further development.

The synthesis of 3-amino-5-(benzyloxy)-5-oxopentanoic acid presents an interesting challenge due to its complex structure. Traditional synthetic routes have been optimized over time to improve yield and purity, making it more accessible for research purposes. Techniques such as solid-phase synthesis and enzymatic catalysis have been employed to streamline the process, reducing the environmental impact and cost associated with its production.

In conclusion, 3-amino-5-(benzyloxy)-5-oxopentanoic acid (CAS No. 85737-57-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activity make it a valuable tool for scientists exploring new therapeutic strategies. As our understanding of biochemical pathways continues to evolve, compounds like this one will play an increasingly important role in addressing some of today's most pressing health challenges.